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Abstract
(R)-3-Amino-4-methylpentanoic acid, also known as (3R)-β-leucine, is a chiral non-

proteinogenic β-amino acid. As a structural isomer of the essential amino acid L-leucine and an

analogue of γ-aminobutyric acid (GABA), it occupies a unique space at the intersection of

metabolism and neuropharmacology. This technical guide provides an in-depth analysis of its

fundamental properties, stereoselective synthesis, biological significance, and applications for

researchers and professionals in drug development. We will explore its metabolic origins, its

relationship to key pharmaceutical agents like Pregabalin, and provide validated protocols for

its synthesis and analysis, grounding all claims in authoritative references.

Core Physicochemical and Structural Properties
(R)-3-Amino-4-methylpentanoic acid is a white to off-white solid at standard conditions. Its

identity is defined by a unique combination of chemical identifiers and physical properties that

dictate its behavior in experimental settings.
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Nomenclature and Chemical Identity
The compound is systematically named (3R)-3-amino-4-methylpentanoic acid according to

IUPAC nomenclature.[1] However, it is frequently referred to by several synonyms in

commercial and academic literature, the most common being (3R)-β-Leucine, reflecting its

status as the β-amino acid counterpart to L-leucine.[1]

Table 1: Chemical Identifiers and Core Properties

Property Value Source(s)

IUPAC Name
(3R)-3-amino-4-

methylpentanoic acid
[1]

Common Synonyms
(3R)-β-Leucine, L-β-Leucine,

(R)-beta-homovaline
[1]

CAS Number 75992-50-6 [1]

Molecular Formula C₆H₁₃NO₂ [1]

Molecular Weight 131.17 g/mol [1]

Canonical SMILES CC(C)N [1]

InChIKey
GLUJNGJDHCTUJY-

RXMQYKEDSA-N
[1]

Appearance White to off-white solid

Melting Point 206-209°C [2]

Boiling Point 232°C at 760 mmHg [2]

Structural Relationships and Stereochemistry
The defining feature of this molecule is the stereocenter at the C3 position, which confers its

chirality. Its structure is closely related to several biologically significant molecules, a

relationship that is fundamental to understanding its potential applications and mechanism of

action.
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Caption: Structural relationship of (R)-3-Amino-4-methylpentanoic acid.

Synthesis and Stereochemical Control
The synthesis of enantiomerically pure β-amino acids is a significant challenge in organic

chemistry. Direct asymmetric synthesis can be complex; therefore, a common and robust

strategy involves the synthesis of a racemic mixture followed by chiral resolution. This is

particularly relevant in pharmaceutical manufacturing, where an undesired enantiomer of a

related intermediate must be removed.[3]

Rationale for Chiral Resolution
The synthesis of pregabalin, a drug sold as the (S)-enantiomer, often proceeds through a

racemic intermediate like 3-(carbamoylmethyl)-5-methylhexanoic acid. The undesired (R)-
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enantiomer must be efficiently separated. The principles used in this separation are directly

applicable to the resolution of racemic 3-amino-4-methylpentanoic acid. The core strategy is to

use a chiral resolving agent, such as (R)-(+)-α-phenylethylamine, to form a pair of

diastereomeric salts.[3] These diastereomers possess different physical properties, most

critically, different solubilities in a given solvent system, allowing for their separation by

fractional crystallization.[3]
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Caption: Metabolic formation of β-Leucine from L-Leucine.

Pharmacological Profile and Inferences
Direct pharmacological studies on (R)-3-amino-4-methylpentanoic acid are limited. However,

its structural similarity to other neuroactive compounds allows for informed hypotheses.

Comparison to L-Leucine: The α-isomer, L-leucine, is a well-known activator of the

mechanistic target of rapamycin (mTOR) signaling pathway, which is a central regulator of

protein synthesis and muscle growth. [4][5]It is not established whether β-leucine shares this

activity, and its different topology (β vs. α) makes it unlikely to be a substrate for protein

synthesis.

GABA Analogue: As a GABA analogue, it is structurally related to neurotransmitters and

neuromodulators. Pregabalin, a potent anticonvulsant and analgesic, does not act directly on

GABA receptors but binds with high affinity to the α₂δ-1 subunit of voltage-gated calcium

channels. [6]This is a plausible, though unconfirmed, target for β-leucine and represents a

key area for future research.
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Applications in Research and Drug Development
The primary value of (R)-3-amino-4-methylpentanoic acid in the pharmaceutical industry is

as a chiral building block, a reference standard for impurity analysis, and a tool for structure-

activity relationship (SAR) studies.

Chiral Synthon: It can be used in the synthesis of novel pharmaceutical candidates where a

β-amino acid scaffold with a specific stereochemistry is required.

Impurity Reference Standard: In the synthesis of (S)-pregabalin, the corresponding (R)-

enantiomer of a key intermediate is a potential process-related impurity. Having a pure

standard of structurally related chiral molecules like (R)-3-amino-4-methylpentanoic acid is

crucial for developing and validating analytical methods to quantify such impurities.

SAR Studies: By comparing the biological activity of (R)-3-amino-4-methylpentanoic acid
with its (S)-enantiomer, L-leucine, and pregabalin, researchers can probe the stereochemical

requirements of receptor binding sites and metabolic enzymes.

Analytical Characterization
Ensuring the purity and stereochemical integrity of (R)-3-amino-4-methylpentanoic acid is

paramount. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for

this purpose.

Protocol: Chiral HPLC for Enantiomeric Purity
This method describes a general approach for separating enantiomers after derivatization, a

common technique for amino acids. [7] Principle: The (R) and (S) enantiomers are first reacted

with a chiral derivatizing agent to form diastereomers. These diastereomers can then be

separated on a standard, achiral reversed-phase column (e.g., C18).

Materials:

Sample of 3-amino-4-methylpentanoic acid

Chiral derivatizing agent (e.g., o-phthalaldehyde (OPA) with N-acetyl-L-cysteine (NAC)) [7]*

HPLC-grade acetonitrile and water
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Buffer (e.g., sodium phosphate, pH 6.8)

Reversed-phase C18 HPLC column

Procedure:

Derivatization: In a vial, mix the sample solution with the OPA/NAC reagent in a borate buffer

(pH ~9.5). Allow the reaction to proceed for a few minutes at room temperature to form

stable diastereomeric isoindole derivatives.

Chromatographic Conditions:

Column: Standard C18, 4.6 x 250 mm, 5 µm particle size.

Mobile Phase: A gradient of aqueous phosphate buffer and acetonitrile. For example,

starting with 10% acetonitrile and ramping to 40% over 50 minutes. [7] * Flow Rate: 1.0

mL/min.

Detection: Fluorescence detector (Excitation: ~340 nm, Emission: ~450 nm).

Analysis: The two diastereomers will elute at different retention times. The enantiomeric

excess (% ee) can be calculated from the integrated peak areas of the two isomers. The

addition of ion-pair reagents to the mobile phase can sometimes be used to improve the

resolution between the diastereomer peaks. [7]

Safety, Handling, and Storage
(R)-3-Amino-4-methylpentanoic acid is classified as a hazardous substance and requires

careful handling in a laboratory setting. [1][2] Table 2: GHS Hazard and Precautionary

Information
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Classification GHS Code Description Source(s)

Hazard Statements H302 Harmful if swallowed. [2]

H315 Causes skin irritation. [1][2]

H319
Causes serious eye

irritation.
[1][2]

H335
May cause respiratory

irritation.
[1][2]

Precautionary

Statements
P261 Avoid breathing dust. [1][2]

P280
Wear protective

gloves/eye protection.
[2]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[2]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2]

Handling: Use only in a well-ventilated area,
preferably within a fume hood. [3]Avoid
generating dust. Wear standard personal
protective equipment (PPE), including safety
goggles, gloves, and a lab coat. [3]Storage:
Store in a tightly sealed container in a cool, dry
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place. For long-term stability as a powder,
storage at -20°C is recommended. [1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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